Cas no 40621-84-9 (3-Methyl-5-nitro-1H-indazole)
3-Methyl-5-nitro-1H-indazole structure
Product Name:3-Methyl-5-nitro-1H-indazole
CAS No:40621-84-9
MF:C8H7N3O2
MW:177.160081148148
MDL:MFCD07082699
CID:55258
PubChem ID:11229104
Update Time:2025-04-18
3-Methyl-5-nitro-1H-indazole Chemical and Physical Properties
Names and Identifiers
-
- 3-Methyl-5-nitro-1H-indazole
- 3-methyl-5-nitro-2H-indazole
- 1H-INDAZOLE, 3-METHYL-5-NITRO-
- 1H-Indazole,3-methyl-5-nitro-
- PubChem7824
- 3-methyl-5-nitroindazole
- ZGDNJFXKELMVLS-UHFFFAOYSA-N
- PB14474
- ST1100597
- AB0024778
- W6117
- A6788
- 621M849
- Z1438483408
- SY042037
- Z1198171687
- EN300-111542
- SCHEMBL266008
- AKOS006286037
- AMY29080
- 3-Hydroxymethyl-5-nitro-1H-indazole
- MFCD07082699
- J-512870
- 40621-84-9
- DTXSID70459384
- AC-25181
- DS-1331
- CS-0019178
- FT-0657713
- DB-014310
-
- MDL: MFCD07082699
- Inchi: 1S/C8H7N3O2/c1-5-7-4-6(11(12)13)2-3-8(7)10-9-5/h2-4H,1H3,(H,9,10)
- InChI Key: ZGDNJFXKELMVLS-UHFFFAOYSA-N
- SMILES: [O-][N+](C1C=CC2C(C=1)=C(C)NN=2)=O
Computed Properties
- Exact Mass: 177.05400
- Monoisotopic Mass: 177.053826475g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 216
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 74.5
- XLogP3: 1.8
Experimental Properties
- Density: 1.437
- Boiling Point: 384.9℃ at 760 mmHg
- Flash Point: 90°C
- Refractive Index: 1.707
- PSA: 74.50000
- LogP: 2.30270
3-Methyl-5-nitro-1H-indazole Security Information
- Signal Word:Warning
- Hazard Statement: H302-H315-H319-H332-H335
- Warning Statement: P261-P280-P305+P351+P338
- HazardClass:IRRITANT
- Storage Condition:Sealed in dry,Room Temperature
3-Methyl-5-nitro-1H-indazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 063308-250mg |
3-Methyl-5-nitro-1H-indazole |
40621-84-9 | 95% | 250mg |
£26.00 | 2022-03-01 | |
| Fluorochem | 063308-1g |
3-Methyl-5-nitro-1H-indazole |
40621-84-9 | 95% | 1g |
£62.00 | 2022-03-01 | |
| Fluorochem | 063308-10g |
3-Methyl-5-nitro-1H-indazole |
40621-84-9 | 95% | 10g |
£262.00 | 2022-03-01 | |
| Fluorochem | 063308-25g |
3-Methyl-5-nitro-1H-indazole |
40621-84-9 | 95% | 25g |
£574.00 | 2022-03-01 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | M176423-1g |
3-Methyl-5-nitro-1H-indazole |
40621-84-9 | 97% | 1g |
¥251.90 | 2023-09-01 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-GJ973-200mg |
3-Methyl-5-nitro-1H-indazole |
40621-84-9 | 97% | 200mg |
140.0CNY | 2021-08-05 | |
| Chemenu | CM100107-5g |
3-methyl-5-nitro-1H-indazole |
40621-84-9 | 97% | 5g |
$204 | 2021-08-06 | |
| Chemenu | CM100107-10g |
3-methyl-5-nitro-1H-indazole |
40621-84-9 | 97% | 10g |
$281 | 2021-08-06 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | M30870-1g |
3-Methyl-5-nitro-1H-indazole |
40621-84-9 | 1g |
¥396.0 | 2021-09-08 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | M30870-250mg |
3-Methyl-5-nitro-1H-indazole |
40621-84-9 | 250mg |
¥156.0 | 2021-09-08 |
3-Methyl-5-nitro-1H-indazole Related Literature
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
40621-84-9 (3-Methyl-5-nitro-1H-indazole) Related Products
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